Cas no 2138335-72-3 (5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile)

5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile structure
2138335-72-3 structure
Product Name:5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
CAS No:2138335-72-3
MF:C11H6N4S
MW:226.25713968277
CID:6349629
PubChem ID:165744130
Update Time:2025-07-29

5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-738401
    • 2138335-72-3
    • 5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
    • 5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
    • Inchi: 1S/C11H6N4S/c12-6-8-2-3-10(16-8)9-7-14-15-5-1-4-13-11(9)15/h1-5,7H
    • InChI Key: YAQDNTQERMPIDW-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C1C=NN2C=CC=NC2=1

Computed Properties

  • Exact Mass: 226.03131738g/mol
  • Monoisotopic Mass: 226.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 82.2Ų

5-{Pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738401-0.05g
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
2138335-72-3 95.0%
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$959.0 2025-03-11
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Enamine
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Enamine
EN300-738401-0.5g
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Enamine
EN300-738401-1.0g
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Enamine
EN300-738401-2.5g
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2138335-72-3 95.0%
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$2240.0 2025-03-11
Enamine
EN300-738401-5.0g
5-{pyrazolo[1,5-a]pyrimidin-3-yl}thiophene-2-carbonitrile
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EN300-738401-10.0g
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